Cas no 1260829-67-1 (3-(5-chlorofuran-2-yl)piperidine)

• Product Name: 3-(5-chlorofuran-2-yl)piperidine
• CAS No: 1260829-67-1
• MF: C₉H₁₂ClNO
• MW: 185.650681495667
• CID: 6594350
• PubChem ID: 82655525
• Update Time: 2025-05-21

3-(5-chlorofuran-2-yl)piperidine Chemical and Physical Properties

Names and Identifiers

• 3-(5-chlorofuran-2-yl)piperidine
• 1260829-67-1
• EN300-1963547

• Inchi： 1S/C9H12ClNO/c10-9-4-3-8(12-9)7-2-1-5-11-6-7/h3-4,7,11H,1-2,5-6H2
• InChI Key： NRIOWQJPJRLTBH-UHFFFAOYSA-N
• SMILES： ClC1=CC=C(C2CNCCC2)O1

Computed Properties

• Exact Mass: 185.0607417g/mol
• Monoisotopic Mass: 185.0607417g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 154
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 25.2Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Aralkylamines
• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Amines Aralkylamines

Additional information on 3-(5-chlorofuran-2-yl)piperidine

3-(5-Chlorofuran-2-yl)Piperidine: A Comprehensive Overview

3-(5-Chlorofuran-2-yl)Piperidine (CAS No. 1260829-67-1) is a compound of significant interest in the fields of organic chemistry and pharmacology. This compound, with its unique structural features, has garnered attention due to its potential applications in drug discovery and development. The molecule consists of a piperidine ring fused with a chlorinated furan moiety, creating a structure that exhibits intriguing chemical properties and biological activities.

The synthesis of 3-(5-chlorofuran-2-yl)piperidine involves a series of well-established organic reactions, including nucleophilic substitution and cyclization processes. Recent advancements in synthetic methodologies have enabled researchers to optimize the production of this compound, ensuring higher yields and improved purity. The structural integrity of 3-(5-chlorofuran-2-yl)piperidine is crucial for its functionality, as minor structural modifications can significantly alter its chemical reactivity and biological effects.

One of the most notable aspects of 3-(5-chlorofuran-2-yl)piperidine is its role in pharmacological research. Studies have demonstrated that this compound exhibits potent activity against various biological targets, including enzymes and receptors associated with neurological disorders. For instance, recent research has highlighted its potential as a modulator of ion channels, which could pave the way for novel therapeutic interventions in conditions such as epilepsy and chronic pain.

The incorporation of the chlorinated furan ring into the piperidine framework introduces unique electronic properties to the molecule. This feature not only enhances its stability but also contributes to its ability to interact with biological systems. Researchers have employed advanced computational techniques, such as molecular docking and quantum mechanics simulations, to elucidate the binding mechanisms of 3-(5-chlorofuran-2-yl)piperidine with various protein targets. These studies have provided valuable insights into the compound's pharmacokinetics and pharmacodynamics.

In addition to its pharmacological applications, 3-(5-chlorofuran-2-yl)piperidine has also found utility in organic synthesis as a versatile building block. Its ability to undergo various functional group transformations makes it an invaluable tool for constructing complex molecular architectures. Recent advancements in catalytic asymmetric synthesis have further expanded the scope of this compound's applications, enabling the construction of enantioselective derivatives with potential medicinal value.

The safety profile of 3-(5-chlorofuran-2-yl)piperidine has been extensively evaluated through preclinical studies. These investigations have revealed that the compound exhibits low toxicity at therapeutically relevant doses, making it a promising candidate for further clinical exploration. However, ongoing research is focused on optimizing its bioavailability and minimizing potential off-target effects to enhance its therapeutic index.

Looking ahead, the continued exploration of 3-(5-chlorofuran-2-yl)piperidine is expected to yield further insights into its therapeutic potential. Collaborative efforts between academic institutions and pharmaceutical companies are driving innovation in this area, with a particular emphasis on translating laboratory findings into clinical practice. As research progresses, it is anticipated that this compound will play a pivotal role in advancing our understanding of complex biological systems and developing novel therapeutic agents.